Cas no 158579-81-8 (2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene)

• Product Name: 2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene
• CAS No: 158579-81-8
• MF: C₇H₃ClF₃NO₃
• MW: 241.551831483841
• MDL: MFCD12032157
• CID: 1023898
• PubChem ID: 15528754
• Update Time: 2025-04-20

2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-nitro-1-(trifluoromethoxy)benzene
• 3-Chloro-4-(trifluoromethoxy)nitrobenzene
• 3-CHLORO-4-TRIFLUOROMETHOXYNITROBENZENE
• Benzene, 2-chloro-4-nitro-1-(trifluoromethoxy)-
• AK102216
• 5-NITRO-2-(TRIFLUOROMETHOXY)CHLOROBENZENE
• 2-CHLORO-4-NITRO-(TRIFLUOROMETHOXY)BENZENE
• 1-Chloro-5-nitro-2-(trifluoromethoxy)benzene
• KSC110G2B
• 7957AA
• AS00274
• SY020758
• AX8233755
• AB0056785
• ST24040344
• M
• CK2368
• SCHEMBL7686888
• MFCD12032157
• DTXSID30573696
• DS-3790
• XPGDBZMLVQPKOX-UHFFFAOYSA-N
• CS-0084334
• A883418
• 158579-81-8
• DB-330108
• AKOS015890639
• 2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene

• MDL： MFCD12032157
• Inchi： 1S/C7H3ClF3NO3/c8-5-3-4(12(13)14)1-2-6(5)15-7(9,10)11/h1-3H
• InChI Key： XPGDBZMLVQPKOX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.97500
• Monoisotopic Mass: 240.9753551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.572
• Boiling Point: 241 ºC
• Flash Point: 100 ºC
• PSA: 55.05000
• LogP: 3.67000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic Halides